Cas no 436093-08-2 (1-(Thiophene-2-carbonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(Thiophene-2-carbonyl)piperidine-3-carboxylic acid
• CAS No: 436093-08-2
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• MDL: MFCD03128018
• CID: 2174457
• PubChem ID: 3192974
• Update Time: 2025-06-13

1-(Thiophene-2-carbonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Thiophene-2-carbonyl)piperidine-3-carboxylic acid
• Oprea1_418090
• Oprea1_774083
• SCHEMBL7233472
• AKOS000127007
• SR-01000337062
• Z85893855
• SR-01000337062-1
• AKOS016885064
• DB-225812
• 1-(thiophene-2-carbonyl)piperidine-3-carboxylicacid
• G21169
• 436093-08-2
• EN300-29946
• 1-(thien-2-ylcarbonyl)piperidine-3-carboxylic acid
• ALBB-036862

• MDL： MFCD03128018
• Inchi： 1S/C11H13NO3S/c13-10(9-4-2-6-16-9)12-5-1-3-8(7-12)11(14)15/h2,4,6,8H,1,3,5,7H2,(H,14,15)
• InChI Key： QRAUNYQIFWYKTC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 239.06161445Da
• Monoisotopic Mass: 239.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.9Ų

1-(Thiophene-2-carbonyl)piperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Thiophene-2-carbonyl)piperidine-3-carboxylic acid

Comprehensive Overview of 1-(Thiophene-2-carbonyl)piperidine-3-carboxylic acid (CAS No. 436093-08-2)

1-(Thiophene-2-carbonyl)piperidine-3-carboxylic acid (CAS No. 436093-08-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by the presence of a thiophene ring and a piperidine moiety, serves as a valuable intermediate in the synthesis of bioactive molecules. Its carboxylic acid functional group further enhances its reactivity, making it a versatile building block in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 1-(Thiophene-2-carbonyl)piperidine-3-carboxylic acid has surged, driven by their role in drug discovery and development. Researchers are particularly interested in its potential as a scaffold for designing kinase inhibitors and GPCR modulators, which are critical targets in treating diseases such as cancer and neurological disorders. The compound's thiophene ring, known for its electron-rich properties, contributes to its ability to interact with biological targets, while the piperidine structure offers conformational flexibility.

The synthesis of 1-(Thiophene-2-carbonyl)piperidine-3-carboxylic acid typically involves multi-step organic reactions, including amide coupling and carboxylation processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and accurate characterization. This level of precision is essential for applications in high-throughput screening and structure-activity relationship (SAR) studies, where even minor impurities can skew results.

From an industrial perspective, 1-(Thiophene-2-carbonyl)piperidine-3-carboxylic acid is often sourced from specialized chemical suppliers who adhere to stringent Good Manufacturing Practices (GMP). Its stability under standard storage conditions (e.g., room temperature, inert atmosphere) makes it a practical choice for laboratories and pharmaceutical companies. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage and energy-efficient synthesis—aligns with the growing trend toward sustainable chemical production.

One of the most frequently asked questions about this compound revolves around its solubility and reactivity in various solvents. Studies indicate that 1-(Thiophene-2-carbonyl)piperidine-3-carboxylic acid exhibits moderate solubility in polar solvents like DMSO and methanol, while remaining relatively insoluble in non-polar solvents such as hexane. This property is crucial for formulators designing drug delivery systems or conducting in vitro assays.

Another area of interest is the compound's potential role in computational chemistry and molecular docking simulations. Its well-defined structure and functional groups make it an ideal candidate for virtual screening campaigns aimed at identifying novel drug candidates. Researchers often leverage quantum mechanical calculations to predict its binding affinities and optimize its derivatives for enhanced bioactivity.

In summary, 1-(Thiophene-2-carbonyl)piperidine-3-carboxylic acid (CAS No. 436093-08-2) represents a critical tool in modern chemical and pharmaceutical research. Its multifaceted applications—from drug discovery to material science—underscore its importance in advancing scientific innovation. As the field continues to evolve, this compound is poised to play an even greater role in addressing some of the most pressing challenges in healthcare and biotechnology.